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Compound of Interest

Compound Name: YTX-465

Cat. No.: B15073584

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This document provides essential information and guidance on the proper
disposal procedures for YTX-465, a stearoyl-CoA desaturase (SCD) inhibitor used in research.

Chemical and Physical Properties

A summary of the key quantitative data for YTX-465 is presented below. This information is
essential for a comprehensive understanding of the compound's characteristics.

Property Value
CAS Number 2225824-53-1
Molecular Formula C25H26N603
Molecular Weight 458.51

Hazard Assessment

According to the Safety Data Sheet (SDS) provided by GlpBio Technology, YTX-465 is not
classified as a hazardous substance or mixture[1]. This assessment is crucial for determining
the appropriate disposal pathway. However, it is imperative to remember that all chemicals,
regardless of their hazard classification, should be handled with care and disposed of
responsibly.
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Disposal Procedures

The primary directive for the disposal of YTX-465, as stated in its Safety Data Sheet, is to
"Dispose substance in accordance with prevailing country, federal, state and local regulations"
[1]. This indicates that while the chemical itself is not considered hazardous, its disposal must
adhere to the established waste management protocols of your institution and region.

For detailed, step-by-step guidance, laboratory personnel should consult their institution's
Environmental Health and Safety (EHS) office or the designated safety officer. These internal
experts are equipped to provide specific instructions that align with local and national
regulations for non-hazardous chemical waste.

General Disposal Workflow

The following diagram illustrates a general workflow for the disposal of a non-hazardous
chemical like YTX-465. This logical process ensures that all necessary safety and regulatory
steps are considered.
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Caption: General workflow for the disposal of YTX-465.

Contaminated Materials

Any materials that have come into contact with YTX-465, such as personal protective
equipment (PPE), empty containers, and other lab supplies, should also be disposed of in
accordance with prevailing country, federal, state, and local regulations[1]. As a standard
practice, these materials should be collected in a designated and clearly labeled waste
container for non-hazardous solid chemical waste.
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Experimental Protocols

Currently, there are no publicly available, specific experimental protocols for the disposal of
YTX-465 beyond the general guidelines provided in the Safety Data Sheet. The non-hazardous
nature of the compound means that specialized chemical neutralization or deactivation

procedures are not expected to be required prior to disposal.

By adhering to the guidance provided by the manufacturer's Safety Data Sheet and consulting
with local safety officials, researchers can ensure the safe and compliant disposal of YTX-465.
This commitment to proper chemical handling and waste management is fundamental to

maintaining a safe and responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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